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Compound of Interest

Compound Name: Copper octanoate

Cat. No.: B1618762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of copper octanoate, a compound

with significant applications in various scientific and industrial fields, including its role as a

fungicide and bactericide. This document details its chemical identifiers, physicochemical

properties, synthesis protocols, and mechanism of action.

Chemical Identifiers and Synonyms
Copper octanoate is a copper salt of octanoic acid. It is crucial to distinguish between the

straight-chain isomer (n-octanoate) and its branched-chain isomers, such as 2-ethylhexanoate,

as they may be assigned different identifiers. Several CAS numbers are associated with

copper octanoate and its isomers, reflecting the complexities in chemical substance

registration.
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Identifier Type Value Source

CAS Number 20543-04-8
EPA, ChemIDplus, AICIS,

ECHA[1]

3890-89-9 Benchchem, PubChem[2]

IUPAC Name copper bis(octanoate) PubChem

copper;octanoate Benchchem[2]

Molecular Formula C₁₆H₃₀CuO₄ Benchchem, PubChem[2]
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Synonyms

Copper(II) octanoate, Cupric

octanoate, Copper caprylate,

Octanoic acid, copper salt

PubChem

Physicochemical Properties
The physicochemical properties of copper octanoate are essential for its handling,

formulation, and application.
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Property Value Source

Molecular Weight 349.95 g/mol PubChem

Appearance Blue liquid

Solubility Dispersible in water

pH 5.75 ± 0.50

Structure

Forms a binuclear

"paddlewheel" structure

common for copper(II)

carboxylates, where two

copper atoms are bridged by

four octanoate ligands.

Benchchem[2]

Experimental Protocols
Synthesis of Copper Octanoate
A common and efficient method for synthesizing copper octanoate involves the reaction of a

soluble copper(II) salt with octanoic acid or its salt, or the direct reaction of copper oxide with n-

octanoic acid. The following protocol is based on the reaction with copper oxide.[3]

Materials:

Copper(II) oxide (CuO) powder

n-Octanoic acid (C₈H₁₆O₂)

Dehydrated ethanol (solvent)

1L Round-bottom flask

Water bath

Condenser

Stirring apparatus
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Procedure:

In a 1L round-bottom flask, combine 12.4 g of copper(II) oxide powder and 22.5 g of n-

octanoic acid. The molar ratio of n-octanoic acid to copper oxide is approximately 1:1.[3]

Add 500 mL of dehydrated ethanol to the flask.

Stir the mixture to dissolve the n-octanoic acid completely in the ethanol.

Set up the flask in a water bath equipped with a condenser.

Heat the water bath to 90°C and maintain this temperature to allow the reaction to proceed

under reflux for 36 hours.[3]

After the reaction is complete, the resulting mixture contains the copper octanoate product.

The final product is obtained after solid-liquid separation.

This method has been reported to yield a product with a purity of 99.3% and a yield of

90.3%.[3]

Mechanism of Action and Applications
Fungicidal and Bactericidal Activity
Copper octanoate functions as a contact fungicide and bactericide.[4][5] Its mechanism of

action is based on the slow release of cupric ions (Cu²⁺).[6] These ions are believed to act via

multiple modes of action:

Protein Denaturation: Copper ions can bind to various functional groups in proteins (such as

sulfhydryl, hydroxyl, and imidazole groups), leading to the denaturation of enzymes and

other critical proteins within the pathogen.[6][7]

Disruption of Cell Membranes: The interaction of copper ions with cell membranes can alter

their integrity, leading to leakage of cellular contents.[6]

Interference with Energy Transport: Copper ions can interfere with essential energy transport

systems within the microbial cells.[6]
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Once a pathogen has penetrated the host plant tissue, copper fungicides are generally

ineffective.[6]

Applications in Research and Drug Development
Copper compounds, in general, are being explored for various biomedical applications. Their

ability to interact with biological molecules makes them interesting candidates for the

development of new therapeutic agents.[8] The anti-proliferative and biocidal properties of

copper are of particular interest in drug development.
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Synthesis of Copper Octanoate
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Caption: Workflow for the synthesis of copper octanoate.

Fungicidal Mechanism of Action
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Fungicidal Mechanism of Copper Octanoate

Plant Surface

Fungal/Bacterial Cell

Copper Octanoate

Cu²⁺ Ions

Slow Release

Cell Membrane

Cell Death

Proteins/Enzymes Energy Transport

DisruptionDenaturation Interference

Click to download full resolution via product page

Caption: Simplified mechanism of copper octanoate's fungicidal action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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